Cas no 114324-56-0 (3-amino-1-benzyl-1-methylthiourea)

3-amino-1-benzyl-1-methylthiourea structure
114324-56-0 structure
Product Name:3-amino-1-benzyl-1-methylthiourea
CAS No:114324-56-0
MF:C9H13N3S
MW:195.284620046616
CID:2612696
PubChem ID:55279489
Update Time:2025-04-21

3-amino-1-benzyl-1-methylthiourea Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-benzyl-1-methylthiourea
    • 114324-56-0
    • N-Benzyl-N-methylhydrazinecarbothioamide
    • AKOS006333754
    • DTXSID00717303
    • Inchi: 1S/C9H13N3S/c1-12(9(13)11-10)7-8-5-3-2-4-6-8/h2-6H,7,10H2,1H3,(H,11,13)
    • InChI Key: CCCSKFUQQXLJKQ-UHFFFAOYSA-N
    • SMILES: S=C(NN)N(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 195.08301860Da
  • Monoisotopic Mass: 195.08301860Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 73.4Ų
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